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Compound of Interest

Compound Name: Pyridine-4-boronic acid

Cat. No.: B027302

Pyridine-4-boronic Acid: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and
applications of pyridine-4-boronic acid. It is intended to be a valuable resource for
researchers, scientists, and professionals involved in drug development and organic synthesis.

Core Chemical Properties

Pyridine-4-boronic acid is a versatile organic compound that serves as a key building block in
various chemical transformations, most notably in palladium-catalyzed cross-coupling
reactions.[1][2][3] It is a white to off-white or light orange granular powder.[1] This compound is
soluble in water and polar organic solvents.[1]

Quantitative Data Summary
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Property Value Source
Molecular Formula CsHeBNO:2 [415]
Molecular Weight 122.92 g/mol [41[5]
Melting Point >300 °C [2][6]
pKa 7.59 £ 0.10 (Predicted) [1]

White to off-white/light orange
Appearance crystalline solid/granular [1]

powder

N Soluble in water and polar
Solubility , [1]
organic solvents

Storage Temperature 0-6°C [1]

Molecular Structure

The structure of pyridine-4-boronic acid features a pyridine ring substituted with a boronic
acid group at the 4-position. This unique arrangement imparts its specific reactivity and utility in
organic synthesis.

Figure 1: Chemical Structure of Pyridine-4-boronic Acid

Experimental Protocols
Synthesis of Pyridine-4-boronic Acid from 4-
Bromopyridine

This protocol outlines a common laboratory-scale synthesis of pyridine-4-boronic acid.
Materials:

e 4-Bromopyridine

e Anhydrous deoxytetrahydrofuran (THF)

e n-Butyllithium (n-BuLi) solution (e.g., 2.2 M in hexanes)
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e Trimethyl borate

e 2 M Hydrochloric acid (HCI)

e Hexane

e Argon gas supply

e Schlenk flask (200 mL)

o Low-temperature reactor or bath (capable of maintaining -78 °C)
o Standard glassware for reaction workup and purification
Procedure:[4]

e Reaction Setup: Under an argon atmosphere, place 4-bromopyridine (1.5 g, 10 mmol) into a
200 mL Schlenk flask. Add 40 mL of anhydrous deoxytetrahydrofuran.

« Lithiation: Cool the reaction mixture to -78 °C using a low-temperature bath. Slowly add 5 mL
(11 mmol) of n-butyllithium solution dropwise. Maintain the reaction at this temperature for 1
hour.

o Borylation: To the same reaction mixture, add 4 mL of trimethyl borate and continue the
reaction at -78 °C for another hour.

e Warming and Quenching: After the second hour, slowly warm the reaction mixture to room
temperature and stir overnight. Quench the reaction by adding a 2 mol/L hydrochloric acid
solution.

 Purification: Purify the product by recrystallization from hexane to yield pyridine-4-boronic
acid hydrochloride.
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Synthesis Workflow of Pyridine-4-boronic Acid

Start: 4-Bromopyridine in anhydrous THF under Argon

Cool to -78°C

l

Add n-Butyllithium dropwise
(1 hour at -78°C)

l

Add Trimethyl borate
(1 hour at -78°C)

l

Warm to Room Temperature
(Stir overnight)

'

Quench with 2M HCI

'

Recrystallize from Hexane

End: Pyridine-4-boronic acid hydrochloride
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Figure 2: Synthesis Workflow
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Applications in Organic Synthesis

Pyridine-4-boronic acid is a crucial reagent in organic synthesis, particularly in the formation
of carbon-carbon bonds through the Suzuki-Miyaura coupling reaction.[1][2][3] This reaction is
widely used in the pharmaceutical and agrochemical industries for the synthesis of complex
molecules, including biaryls and various heterocyclic compounds with significant biological
activities.[1][7]

The Suzuki-Miyaura Coupling Reaction

The Suzuki-Miyaura coupling involves the reaction of an organoboron compound (like
pyridine-4-boronic acid) with an organohalide in the presence of a palladium catalyst and a
base.
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Generalized Suzuki-Miyaura Coupling Catalytic Cycle

Oxidative Addition
(R*-X)

R-Pd(Il)L_n-X

Catalyst Regeneration

Transmetalation
(R-B(OR)2 + Base)

R-Pd(I)L_n-R

Reductive Elimination
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Figure 3: Suzuki-Miyaura Coupling Cycle
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Safety and Handling

Pyridine-4-boronic acid is considered hazardous and should be handled with appropriate
safety precautions. It may be harmful if swallowed and can cause skin and eye irritation.[5][8]
Inhalation may lead to respiratory irritation.[5][8]

Precautionary Measures:[3][9]

Wash hands and any exposed skin thoroughly after handling.

Wear protective gloves, clothing, eye, and face protection.

Use only in a well-ventilated area.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.
First-Aid Measures:[8][10]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. Get medical attention if irritation occurs.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

 Ingestion: Rinse mouth. Call a poison center or doctor if you feel unwell.

Storage:[1][9]

Store in a well-ventilated place.

Keep the container tightly closed.

Store locked up.

Recommended storage temperature is between 0-6°C.[1]
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In case of fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[10]
Firefighters should wear self-contained breathing apparatus.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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